5-ethyl-2-[(3-methylbenzoyl)amino]-3-thiophenecarboxylic acid

• IUPAC Name: 5-ethyl-2-[(3-methylbenzoyl)amino]thiophene-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3S/c1-3-11-8-12(15(18)19)14(20-11)16-13(17)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: POBWXVTZXOMTEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)C2=CC=CC(=C2)C)C(=O)O
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

5-Ethyl-2-[(3-methylbenzoyl)amino]-3-thiophenecarboxylic acid is a chemical compound with the molecular formula C15H15NO3S. It has a molecular weight of 289.35. The compound’s structure includes a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered aromatic ring with four carbon atoms and one sulfur atom. The compound also contains an amide group (benzoyl)amino and a carboxylic acid group.

Physical And Chemical Properties Analysis

The compound has a predicted melting point of 213.27°C and a predicted boiling point of approximately 393.9°C at 760 mmHg. The density is predicted to be approximately 1.3 g/cm^3. The refractive index is predicted to be n20D 1.66.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

. They can form a protective layer on the surface of metals, preventing oxidation and corrosion.

Organic Semiconductors

. These semiconductors are used in various electronic devices due to their flexibility, low cost, and ease of fabrication.

Organic Field-Effect Transistors (OFETs)

. OFETs are a type of transistor that utilizes an organic semiconductor in its channel.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current.

Synthesis of Other Chemical Compounds

. They can undergo various chemical reactions, providing a wide range of possibilities for the synthesis of new compounds.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I found. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.